Cas no 2225879-17-2 (1-Methyl-1H-imidazol-5-amine oxalate)

• Product Name: 1-Methyl-1H-imidazol-5-amine oxalate
• CAS No: 2225879-17-2
• MF: C₆H₉N₃O₄
• MW: 187.153361082077
• MDL: MFCD31807385
• CID: 5223206
• Update Time: 2026-03-07

1-Methyl-1H-imidazol-5-amine oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazol-5-amine oxalate

• MDL： MFCD31807385
• Inchi： 1S/C4H7N3.C2H2O4/c1-7-3-6-2-4(7)5;3-1(4)2(5)6/h2-3H,5H2,1H3;(H,3,4)(H,5,6)
• InChI Key： WHHAIKIZLNSAHQ-UHFFFAOYSA-N
• SMILES： C1N(C)C(N)=CN=1.C(O)(=O)C(O)=O

Additional information on 1-Methyl-1H-imidazol-5-amine oxalate

Research Update on 1-Methyl-1H-imidazol-5-amine oxalate (CAS: 2225879-17-2) in Chemical Biology and Pharmaceutical Applications

1-Methyl-1H-imidazol-5-amine oxalate (CAS: 2225879-17-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its imidazole core and oxalate counterion, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis optimization, biological activity profiling, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a kinase inhibitor scaffold. Researchers synthesized a series of derivatives based on the 1-Methyl-1H-imidazol-5-amine structure and identified several analogs with potent inhibitory activity against tyrosine kinases involved in cancer progression. The oxalate salt form (2225879-17-2) showed improved solubility and bioavailability compared to the free base, addressing a key challenge in drug formulation.

In the field of antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 1-Methyl-1H-imidazol-5-amine oxalate derivatives exhibited remarkable activity against drug-resistant bacterial strains. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, with particular efficacy against Gram-positive pathogens. These findings suggest potential applications in addressing the growing global antimicrobial resistance crisis.

Recent advances in synthetic methodology have also been reported for this compound. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route for 2225879-17-2 that improves yield and reduces environmental impact. The new process utilizes flow chemistry techniques and achieves an overall yield of 78%, representing a significant improvement over previous batch methods. This development is particularly important for potential industrial-scale production.

Pharmacokinetic studies published in Xenobiotica have provided new insights into the compound's metabolic profile. The research demonstrated that 1-Methyl-1H-imidazol-5-amine oxalate undergoes primarily hepatic metabolism with a half-life of approximately 4.5 hours in rodent models. These findings are crucial for understanding the compound's potential as a drug candidate and for guiding future structural modifications to optimize its pharmacokinetic properties.

Looking forward, several research groups have initiated studies exploring the use of 2225879-17-2 as a building block for more complex pharmaceutical agents. Its versatility as a synthetic intermediate, combined with its favorable biological activity profile, positions this compound as an important tool in medicinal chemistry. Current investigations are focusing on its application in targeted drug delivery systems and as a component of combination therapies for complex diseases.